2-(2-methoxymethyl-phenyl)-N-methyl-2-oxo-acetamide

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 2-[2-(methoxymethyl)phenyl]-N-methyl-2-oxoacetamide
• InChI: InChI=1S/C11H13NO3/c1-12-11(14)10(13)9-6-4-3-5-8(9)7-15-2/h3-6H,7H2,1-2H3,(H,12,14)
• InChI Key: YZJJEICLRJWUJQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)C1=CC=CC=C1COC

Description

2-(2-methoxymethyl-phenyl)-N-methyl-2-oxo-acetamide is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-methoxymethyl-phenyl)-N-methyl-2-oxo-acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-methoxymethyl-phenyl)-N-methyl-2-oxo-acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

28.3 g of the ethyl 2-(2-methoxymethyl-phenyl)-2-oxoacetate obtained in (1), 109 g of toluene, and 54.4 g of methanol were mixed, 28.6 g of a 40% aqueous methylamine solution was added while retaining at 25° C., and the mixture was retained at 25° C. for 2 hours. Thereafter, 54.4 g of water was added, 80 g of toluene were further added, this was allowed to stand still, and an organic layer was recovered. The organic layer was washed with 178 g of 5% hydrochloric acid, 54.4 g of an aqueous saturated sodium bicarbonate solution, and 54.4 g of water, respectively, and concentrated with an evaporator to obtain 12.0 g of 2-(2-methoxymethyl-phenyl)-N-methyl-2-oxo-acetamide.